Cas no 1416712-43-0 (3-Bromo-5-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-cpyridine)

• Product Name: 3-Bromo-5-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-cpyridine
• CAS No: 1416712-43-0
• MF: C₁₁H₁₁BrClN₃O
• MW: 316.581540346146
• MDL: MFCD22689825
• CID: 4782191
• Update Time: 2025-10-29

3-Bromo-5-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-cpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine
• 3-Bromo-5-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-cpyridine

• MDL： MFCD22689825
• Inchi： 1S/C11H11BrClN3O/c12-11-7-5-9(13)14-6-8(7)16(15-11)10-3-1-2-4-17-10/h5-6,10H,1-4H2
• InChI Key： YZCUHLUELMGBFP-UHFFFAOYSA-N
• SMILES： BrC1C2C=C(N=CC=2N(C2CCCCO2)N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: 3.3
• Topological Polar Surface Area: 39.9

Additional information on 3-Bromo-5-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-cpyridine

Professional Introduction to Compound with CAS No. 1416712-43-0 and Product Name: 3-Bromo-5-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine

The compound identified by the CAS number 1416712-43-0 and the product name 3-Bromo-5-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a fused pyrazolo[3,4-c]pyridine core, has garnered considerable attention due to its structural complexity and potential biological activities. The presence of bromo and chloro substituents at the 3rd and 5th positions, respectively, enhances its utility as a key intermediate in the synthesis of more complex molecules.

In recent years, the exploration of nitrogen-containing heterocycles has been a cornerstone in medicinal chemistry, particularly for their role in modulating various biological pathways. The pyrazolo[3,4-c]pyridine scaffold is known for its versatility, often serving as a privileged structure in drug discovery programs. This particular derivative, 3-Bromo-5-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine, has been investigated for its potential pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of a tetrahydro-2H-pyran-2-yl group not only influences the electronic properties of the molecule but also contributes to its solubility and metabolic stability.

Recent studies have highlighted the importance of halogenated pyrazolo[3,4-c]pyridines in medicinal chemistry due to their ability to engage with biological targets through various mechanisms. The bromo and chloro substituents in this compound are particularly noteworthy, as they can serve as versatile handles for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely employed in the synthesis of biaryl structures, which are prevalent in many approved drugs. The tetrahydro-2H-pyran-2-yl moiety further enhances the compound's reactivity by providing a stable nitrogen-containing heterocycle that can participate in nucleophilic substitution reactions.

The synthesis of 3-Bromo-5-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine involves multi-step organic transformations that showcase the synthetic prowess required to construct such complex molecules. The starting materials typically include commercially available precursors such as 3-bromo-5-chloropyrazolo[3,4-c]pyridine and tetrahydropyranol derivatives. Key steps often involve condensation reactions followed by functional group interconversions to introduce the desired substituents at specific positions. The use of palladium catalysts in cross-coupling reactions is common to achieve high regioselectivity and yield.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutics. The pyrazolo[3,4-c]pyridine core is known to interact with enzymes and receptors involved in critical biological processes. For instance, derivatives of this scaffold have been shown to inhibit kinases and other enzymes implicated in cancer progression. Additionally, the presence of halogen atoms makes it an attractive candidate for structure-based drug design (SBDD) approaches. Computational modeling studies have suggested that these halogenated heterocycles can form favorable interactions with target proteins through halogen bonding or π-stacking interactions.

The role of tetrahydro-heterocycles such as tetrahydropyrans in medicinal chemistry cannot be overstated. These saturated heterocycles often enhance pharmacokinetic properties by improving solubility and reducing metabolic liability. In the case of 3-Bromo-5-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine, the tetrahydro portion likely contributes to better oral bioavailability compared to its unsubstituted counterpart. This is particularly important for drug candidates that require systemic delivery.

Recent advancements in synthetic methodologies have further facilitated the exploration of this class of compounds. Transition-metal catalysis has enabled more efficient access to complex fused heterocycles, reducing both reaction times and byproduct formation. For example, recent publications have demonstrated the use of copper or nickel catalysts in tandem reactions that construct multiple bonds in a single step. Such innovations not only streamline synthetic routes but also allow for greater molecular diversity during library synthesis.

The pharmacological evaluation of 3-Bromo-5-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine has been ongoing in several academic and industrial research groups. Initial studies have shown promising activity against various disease targets. For instance, preclinical data suggest that this compound exhibits inhibitory effects on certain kinases relevant to cancer therapy. Additionally, its interaction with bacterial enzymes has been explored as part of efforts to discover new antibiotics against resistant strains.

The development of novel drug candidates is a multi-disciplinary endeavor that requires collaboration across chemistry, biology, and pharmacology disciplines. The compound's unique structural features make it an excellent starting point for interdisciplinary research projects aimed at identifying new therapeutic agents. By leveraging computational tools alongside experimental techniques such as high-throughput screening (HTS), researchers can accelerate the process of identifying lead compounds from complex libraries like those derived from this scaffold.

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